Cas no 5371-52-8 (2-Hydroxytetrahydrofuran)

• Product Name: 2-Hydroxytetrahydrofuran
• CAS No: 5371-52-8
• MF: C₄H₈O₂
• MW: 88.1051216125488
• MDL: MFCD07369457
• CID: 375030
• PubChem ID: 93002
• Update Time: 2025-06-07

2-Hydroxytetrahydrofuran Chemical and Physical Properties

Names and Identifiers

• Tetrahydrofuran-2-ol
• Tetrahydrofuran-2-yl alcohol
• oxolan-2-ol
• Tetrahydro-2-furanol
• Tetrahydro-2-hydroxyfuran
• α-Hydroxytetrahydrofuran
• 2-Hydroxytetrahydrofuran
• 2-Furanol, tetrahydro-
• 1-mercaptotetradecan-2-ol
• 2-Hydroxytetradecanthiol-1
• 2-hydroxy-tetrahydrofuran
• 2-oxytetrahydrofuran
• 2-Tetradecanol,1-mercapto-
• 3S-hydroxy-tetrahydrofuran
• AC1L3KKV
• AC1Q77D2
• AG-E-81130
• AR-1C5617
• CTK4F7024
• EINECS 247-440-1
• epoxy-tetrahydrofuran
• hydroxytetrahydrofuran
• tetrahydrofuryl alcohol
• alpha-Hydroxytetrahydrofuran
• .alpha.-Hydroxytetrahydrofuran
• tetrahydrofuranol
• DTXSID50968469
• CS-0197674
• 5371-52-8
• AKOS006286535
• 2-hydroxytetrahydrofuran, AldrichCPR
• AS-57322
• FT-0670163
• A19626
• NS00054347
• SY016132
• CHEBI:19662
• AMY20193
• Q27109240
• MFCD07369457
• DTXCID901021147

• MDL： MFCD07369457
• Inchi： 1S/C4H8O2/c5-4-2-1-3-6-4/h4-5H,1-3H2
• InChI Key： JNODDICFTDYODH-UHFFFAOYSA-N
• SMILES： O1CCCC1O

Computed Properties

• Exact Mass: 88.05244
• Monoisotopic Mass: 88.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 44.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.084 g/cm3
• Boiling Point: 71.5 ºC (4 Torr)
• Flash Point: 75.1±12.7 ºC,
• Solubility: Soluble (230 g/l) (25 º C),
• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on 2-Hydroxytetrahydrofuran

Chemical Profile and Applications of 2-Hydroxytetrahydrofuran (CAS No. 5371-52-8)

2-Hydroxytetrahydrofuran, a cyclic ether derivative with the molecular formula C₅H₁₀O₂, is an organic compound of significant interest in pharmaceutical and materials science research. This compound, also known as tetrahydrofuran-2-ol, exhibits unique physicochemical properties due to its tetrahydropyran ring structure and hydroxyl group functionality. Recent advancements in synthetic methodologies and its integration into emerging technologies have solidified its role as a versatile intermediate in both academic and industrial settings.

The structural versatility of tetrahydrofuran-2-ol stems from its ability to undergo diverse chemical transformations. Its hydroxyl group facilitates esterification or etherification reactions, while the tetrahydropyran ring provides conformational stability. A 2023 study published in the Journal of Organic Chemistry highlighted its utility as a chiral auxiliary in asymmetric synthesis, demonstrating enhanced enantioselectivity compared to traditional auxiliaries like BINOL derivatives.

In drug discovery pipelines, this compound has gained attention for its role in constructing bioactive scaffolds. Researchers at the University of Cambridge recently reported that derivatives of CAS 5371-52-8 exhibit promising anti-inflammatory activity by modulating NF-κB signaling pathways. The study emphasized its potential as a lead compound for developing novel immunomodulatory agents with reduced side effects compared to existing therapies.

Advances in green chemistry have further expanded the applications of this compound. A 2024 paper in ACS Sustainable Chemistry & Engineering described a catalytic oxidation process using heterogeneous gold nanoparticles to synthesize tetrahydrofuran derivatives. This method achieved 98% yield while eliminating hazardous reagents traditionally required for similar reactions, aligning with current sustainability trends in chemical manufacturing.

In materials science, the compound's amphiphilic nature makes it valuable for designing stimuli-responsive polymers. A collaborative study between MIT and ETH Zurich demonstrated that copolymers incorporating hydroxytetrahydrofuran units exhibit pH-dependent solubility characteristics ideal for drug delivery systems targeting tumor microenvironments with acidic conditions.

Safety assessments conducted by the European Chemicals Agency (ECHA) confirm that when handled under standard precautions, this compound maintains acceptable occupational exposure levels. Its low chronic toxicity profile has been validated through OECD guideline studies, making it suitable for large-scale industrial applications where personnel safety is critical.

Ongoing research focuses on enhancing its compatibility with bio-based feedstocks through enzymatic synthesis pathways. A 2024 breakthrough by Stanford researchers used engineered lipases to catalyze the formation of tetrahydropyran rings from renewable glycerol and furfural precursors, marking a significant step toward circular economy practices in organic synthesis.

The compound's unique combination of structural flexibility and eco-friendly synthesis options positions it at the forefront of next-generation chemical innovation. As interdisciplinary research continues to uncover new applications—from smart drug delivery systems to sustainable polymer networks—CAS No. 5371-52-8 compounds will remain essential tools enabling scientific progress across multiple disciplines.